Cas no 1997035-64-9 (N-[(3,5-difluoropyridin-4-yl)methyl]propan-1-amine)

• Product Name: N-[(3,5-difluoropyridin-4-yl)methyl]propan-1-amine
• CAS No: 1997035-64-9
• MF: C₉H₁₂F₂N₂
• MW: 186.201788902283
• CID: 5302341
• Update Time: 2023-08-25

N-[(3,5-difluoropyridin-4-yl)methyl]propan-1-amine Chemical and Physical Properties

Names and Identifiers

• [(3,5-difluoropyridin-4-yl)methyl](propyl)amine
• N-[(3,5-difluoropyridin-4-yl)methyl]propan-1-amine
• 4-Pyridinemethanamine, 3,5-difluoro-N-propyl-

• Inchi： 1S/C9H12F2N2/c1-2-3-12-4-7-8(10)5-13-6-9(7)11/h5-6,12H,2-4H2,1H3
• InChI Key： ZPDBNHJWFZRGJR-UHFFFAOYSA-N
• SMILES： FC1C=NC=C(C=1CNCCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 134
• XLogP3: 1.3
• Topological Polar Surface Area: 24.9